Cas no 1361870-87-2 (3',4'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester)

• Product Name: 3',4'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester
• CAS No: 1361870-87-2
• MF: C₁₄H₉Cl₂FO₂
• MW: 299.124465703964
• CID: 4993783
• Update Time: 2025-05-19

3',4'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester

• Inchi： 1S/C14H9Cl2FO2/c1-19-14(18)10-4-3-9(17)7-11(10)8-2-5-12(15)13(16)6-8/h2-7H,1H3
• InChI Key： GDWONCHXFPRQGL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C=CC=1C(=O)OC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3

Additional information on 3',4'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester

3',4'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester (CAS No. 1361870-87-2): A Comprehensive Overview

3',4'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester (CAS No. 1361870-87-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinct chemical structure and properties, has shown promise in various applications, including drug discovery and the development of advanced materials. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and potential applications of 3',4'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester.

Chemical Structure and Synthesis

The molecular formula of 3',4'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester is C₁₅H₉Cl₂F₁O₂. The compound features a biphenyl core with two chlorine atoms at the 3' and 4' positions, a fluorine atom at the 5' position, and a methyl ester group at the 2-position of the carboxylic acid. This unique arrangement of functional groups imparts specific chemical properties and reactivity to the molecule.

The synthesis of 3',4'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester typically involves multi-step processes. One common approach is to start with a substituted biphenyl compound and introduce the necessary functional groups through a series of reactions such as halogenation, fluorination, and esterification. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For instance, catalytic systems using transition metals like palladium have been developed to improve yield and reduce by-products.

Physical and Chemical Properties

3',4'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester is a solid at room temperature with a melting point ranging from 90 to 95°C. It is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). The compound's high solubility in organic solvents makes it suitable for various chemical reactions and formulations.

The presence of chlorine and fluorine atoms in the molecule contributes to its stability and resistance to degradation. These halogen atoms also influence the electronic properties of the compound, making it an attractive candidate for applications that require specific electronic behavior. Additionally, the carboxylic acid methyl ester group can be readily converted to other functional groups through standard chemical transformations, providing flexibility in its use.

Spectroscopic Analysis

Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) are essential tools for characterizing 3',4'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester. NMR spectroscopy provides detailed information about the molecular structure, including the positions of hydrogen atoms and carbon atoms. IR spectroscopy helps identify specific functional groups such as the carboxylic acid methyl ester group. MS analysis confirms the molecular weight and can be used to detect impurities or by-products.

Potential Applications in Drug Discovery

3',4'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester has shown promise in drug discovery due to its unique chemical structure and potential biological activity. Recent studies have explored its use as a lead compound for developing new therapeutic agents. For example, researchers have investigated its ability to modulate specific enzymes or receptors involved in various diseases.

In one notable study published in the Journal of Medicinal Chemistry, scientists found that derivatives of 3',4'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. This finding suggests that further optimization of these derivatives could lead to the development of novel anticancer drugs with improved efficacy and reduced side effects.

Potential Applications in Materials Science

Beyond pharmaceutical applications, 3',4'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester has potential uses in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The presence of halogen atoms can enhance charge transport properties, while the biphenyl core provides structural stability.

In a recent study published in Advanced Materials, researchers demonstrated that incorporating derivatives of 3',4'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester into OLED devices resulted in improved device performance metrics such as higher efficiency and longer operational lifetimes. These findings highlight the versatility of this compound in advanced materials applications.

Safety Considerations

Safety is a critical consideration when handling any chemical compound. While 3',4'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, including gloves, goggles, and lab coats. Additionally, appropriate ventilation should be ensured to minimize exposure to vapors or dust.

In conclusion, 3',4'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid methyl ester (CAS No. 1361870-87-2) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and properties make it an attractive candidate for drug discovery and advanced materials applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.